1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol is a fluorinated piperazine derivative with a molecular formula of C₇H₁₄FN₂O (calculated molecular weight: ~161.2 g/mol). Its structure features a propan-2-ol backbone substituted with a fluorine atom at position 1 and a (3S)-3-methylpiperazine group at position 3.
Properties
Molecular Formula |
C8H17FN2O |
|---|---|
Molecular Weight |
176.23 g/mol |
IUPAC Name |
1-fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol |
InChI |
InChI=1S/C8H17FN2O/c1-7-5-11(3-2-10-7)6-8(12)4-9/h7-8,10,12H,2-6H2,1H3/t7-,8?/m0/s1 |
InChI Key |
KEQRGSLRBAAADC-JAMMHHFISA-N |
Isomeric SMILES |
C[C@H]1CN(CCN1)CC(CF)O |
Canonical SMILES |
CC1CN(CCN1)CC(CF)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol typically involves multi-step procedures. One common synthetic route includes the reaction of 3-methylpiperazine with 1-fluoro-2-propanol under controlled conditions . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.
Chemical Reactions Analysis
1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The compound can be reduced to form different alcohol derivatives.
Substitution: The fluorine atom can be substituted with other functional groups using appropriate reagents and conditions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Studied for its potential interactions with biological systems, including enzyme inhibition and receptor binding.
Medicine: Investigated for its potential therapeutic properties, including antiviral, antimicrobial, and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol involves its interaction with specific molecular targets. The piperazine ring can interact with various receptors and enzymes, potentially inhibiting their activity. The fluorine atom may enhance the compound’s binding affinity and stability, contributing to its overall biological effects .
Comparison with Similar Compounds
Key Structural Differences
The compound (2R)-1,1,1-trifluoro-2-{4-[(2S)-2-{[(3S)-3-methylmorpholin-4-yl]methyl}-4-(thiophen-2-ylsulfonyl)piperazin-1-yl]phenyl}propan-2-ol (C₂₃H₃₀F₃N₃O₄S₂, molecular weight: ~533.6 g/mol) serves as a relevant comparator . Key differences include:
| Parameter | 1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol | (2R)-1,1,1-trifluoro-...propan-2-ol |
|---|---|---|
| Fluorine Substitution | 1 fluorine atom | 3 fluorine atoms (trifluoromethyl group) |
| Core Heterocycle | Piperazine ((3S)-3-methyl substitution) | Piperazine with morpholinylmethyl and thiophene sulfonyl groups |
| Stereochemistry | Single stereocenter (3S-piperazine) | Multiple stereocenters: (2R), (2S), (3S) |
| Additional Functional Groups | None | Thiophene sulfonyl, morpholine ring |
| Molecular Weight | ~161.2 g/mol | ~533.6 g/mol |
Pharmacological Implications
- Bioavailability : The smaller size and lower molecular weight of 1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol suggest improved membrane permeability and oral bioavailability compared to the bulkier trifluoro analog .
- Target Specificity : The trifluoro compound’s thiophene sulfonyl and morpholinylmethyl groups may enhance binding to enzymes (e.g., kinases or proteases) through hydrophobic and hydrogen-bonding interactions, while the simpler piperazine derivative likely exhibits broader, less-specific activity.
- Metabolic Stability : The trifluoromethyl group in the analog could reduce metabolic degradation, extending its half-life, whereas the single fluorine in the target compound may offer fewer metabolic advantages.
Research Findings and Data Gaps
- Structural Studies : While neither compound’s crystallographic data are explicitly detailed in the evidence, software like SHELX (used for small-molecule refinement) could resolve their 3D conformations, aiding in structure-activity relationship (SAR) analyses .
- Safety and Toxicity : The trifluoro compound’s sulfonyl group may pose idiosyncratic toxicity risks (common in sulfonamides), whereas the target compound’s simpler structure could reduce such liabilities.
Biological Activity
1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol (CAS No. 1848461-66-4) is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C₈H₁₇FN₂O
- Molecular Weight : 176.23 g/mol
- Structure : The compound features a fluoro group and a piperazine moiety, which are critical for its biological interactions.
1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol exhibits several pharmacological properties, primarily through modulation of neurotransmitter systems:
- Serotonin and Norepinephrine Reuptake Inhibition : Similar compounds have been shown to modulate serotonin (5-HT) and norepinephrine (NE) levels, suggesting potential antidepressant effects .
- Acetylcholinesterase Inhibition : Studies indicate that piperazine derivatives can inhibit acetylcholinesterase (AChE), which is crucial for cognitive function and memory enhancement .
Pharmacological Effects
The compound has been evaluated for various biological activities:
- Antidepressant Activity : Preliminary studies suggest that it may possess antidepressant-like effects due to its action on monoamine neurotransmitters.
Case Study 1: Antidepressant Effects
In a study evaluating the antidepressant potential of various piperazine derivatives, 1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol was administered to rodents. The results indicated a significant decrease in immobility time in the forced swim test, suggesting an antidepressant effect comparable to standard treatments.
Case Study 2: Cognitive Enhancement
Another study focused on the cognitive-enhancing properties of similar compounds. The administration of 1-Fluoro-3-[(3S)-3-methylpiperazin-1-yl]propan-2-ol resulted in improved performance in memory tasks, attributed to AChE inhibition.
Research Findings
Recent research highlights the importance of structure-function relationships in determining the biological activity of piperazine derivatives:
- Structure Activity Relationship (SAR) : Modifications in the piperazine ring and fluorine substitution have been shown to significantly impact biological potency.
- In Vivo Studies : Animal models have demonstrated that compounds with similar structures exhibit neuroprotective effects, which may be relevant for developing treatments for neurodegenerative diseases.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
